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Compound of Interest

Compound Name: Omiganan

Cat. No.: B549175

For Immediate Implementation by Laboratory and Drug Development Professionals

The integrity of our research and the safety of our personnel and environment are paramount.
This document provides essential, step-by-step guidance for the proper disposal of Omiganan,
an investigational drug. Adherence to these procedures is mandatory to ensure compliance
with safety regulations and to mitigate environmental hazards.

Omiganan is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, improper disposal poses a significant risk. The following procedures are
designed to ensure the safe and compliant handling of Omiganan waste.

Waste Classification and Handling

All materials contaminated with Omiganan, including unused product, expired batches,
contaminated personal protective equipment (PPE), and labware, must be treated as
hazardous waste.

Key Hazard Information for Omiganan:
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Hazard Statement

Classification

Precautionary Statement

H302: Harmful if swallowed

Acute toxicity, Oral (Category
4)

P264: Wash skin thoroughly

after handling.

H410: Very toxic to aquatic life

with long lasting effects

Acute aquatic toxicity
(Category 1), Chronic aquatic
toxicity (Category 1)

P273: Avoid release to the

environment.[1]

P391: Collect spillage.[1]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Step-by-Step Disposal Protocol

This protocol is a general guideline. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific requirements.[2][3]

e Segregation of Waste:

o Immediately segregate all Omiganan-contaminated waste from non-hazardous trash.

o This includes vials (full, partially full, and empty), syringes, pipette tips, gloves, and any

absorbent materials used for spills.[4]

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container.[2] The

container must be compatible with the chemical properties of Omiganan.

o Do not empty vials or other containers; dispose of them as they are.[2]

e Labeling:

o Affix a "HAZARDOUS WASTE" label to the container.[2]
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o The label must include:

The full chemical name: Omiganan

The words "Hazardous Waste"

Accumulation start date

Principal Investigator's name and contact information

Building and room number[2]

o Storage:

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA).[2]

o The SAA should be a secure, well-ventilated area away from general laboratory traffic.
e Disposal:
o Contact your institution's EHS department to arrange for pickup and disposal.[2][3]

o All hazardous waste will be transported to a licensed waste disposal facility for
incineration, in compliance with EPA regulations.[2][3][4]

Experimental Workflow: Disposal Following In Vitro
Assay

The following diagram illustrates the proper waste disposal workflow after conducting an in vitro
experiment with Omiganan.
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Workflow for Omiganan Waste Disposal Post-Experiment.

Accidental Release Measures
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In the event of a spill, adhere to the following procedures:

e Personal Precautions:

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment, including gloves, eye protection, and a
lab coat.[1]

e Containment:

o Prevent further leakage or spillage.

o Keep the spilled material away from drains and water courses.[1]

e Clean-up:

o For liquid spills, absorb with an inert, non-combustible material (e.g., vermiculite, dry
sand).

o Collect the absorbed material and contaminated soil into a designated hazardous waste
container.

o Decontaminate the surface by scrubbing with alcohol.[1]

» Disposal:

o Dispose of all cleanup materials as hazardous waste according to the procedures outlined
above.[1]

By strictly following these guidelines, we can ensure a safe laboratory environment and
minimize our ecological impact. Your cooperation is essential for the responsible conduct of our
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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